Cas no 2168483-71-2 (5-(cyclohex-1-en-1-yl)-1-(propan-2-yl)-1,2,3,6-tetrahydropyridine)

• Product Name: 5-(cyclohex-1-en-1-yl)-1-(propan-2-yl)-1,2,3,6-tetrahydropyridine
• CAS No: 2168483-71-2
• MF: C₁₄H₂₃N
• MW: 205.33912396431
• CID: 6015209
• PubChem ID: 165532870
• Update Time: 2025-11-06

5-(cyclohex-1-en-1-yl)-1-(propan-2-yl)-1,2,3,6-tetrahydropyridine Chemical and Physical Properties

Names and Identifiers

• 5-(cyclohex-1-en-1-yl)-1-(propan-2-yl)-1,2,3,6-tetrahydropyridine
• EN300-1587154
• 2168483-71-2

• Inchi： 1S/C14H23N/c1-12(2)15-10-6-9-14(11-15)13-7-4-3-5-8-13/h7,9,12H,3-6,8,10-11H2,1-2H3
• InChI Key： HCLJSLMUQSIRHT-UHFFFAOYSA-N
• SMILES： N1(C(C)C)CCC=C(C2=CCCCC2)C1

Computed Properties

• Exact Mass: 205.183049738g/mol
• Monoisotopic Mass: 205.183049738g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 3.2Ų

Additional information on 5-(cyclohex-1-en-1-yl)-1-(propan-2-yl)-1,2,3,6-tetrahydropyridine

Introduction to 5-(cyclohex-1-en-1-yl)-1-(propan-2-yl)-1,2,3,6-tetrahydropyridine (CAS No. 2168483-71-2)

The compound 5-(cyclohex-1-en-1-yl)-1-(propan-2-yl)-1,2,3,6-tetrahydropyridine, identified by the CAS number 2168483-71-2, is a structurally intriguing molecule that has garnered attention in the field of pharmaceutical chemistry and drug discovery. Its unique framework, featuring a tetrahydropyridine core substituted with a cyclohexene moiety and an isopropyl group, positions it as a potential candidate for further exploration in medicinal chemistry.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to delve deeper into the structural and functional properties of this compound. The presence of the cyclohexene ring introduces a degree of conformational flexibility, which is often exploited in the design of bioactive molecules. This flexibility can be leveraged to optimize binding interactions with biological targets, making 5-(cyclohex-1-en-1-yl)-1-(propan-2-yl)-1,2,3,6-tetrahydropyridine a promising scaffold for the development of novel therapeutic agents.

In the context of modern drug discovery, the synthesis and characterization of such heterocyclic compounds are of paramount importance. The tetrahydropyridine scaffold is well-documented for its role in various pharmacophores, particularly in the realm of central nervous system (CNS) therapeutics. The substitution pattern in 5-(cyclohex-1-en-1-yl)-1-(propan-2-yl)-1,2,3,6-tetrahydropyridine suggests potential interactions with receptors or enzymes involved in neurological disorders. This hypothesis is supported by emerging research indicating that analogs with similar structural motifs exhibit pharmacological activity relevant to conditions such as depression and anxiety.

The synthesis of this compound involves sophisticated organic transformations that highlight the ingenuity of synthetic chemists. The introduction of the cyclohexene substituent necessitates careful consideration of reaction conditions to ensure high yield and purity. Modern synthetic methodologies, including transition metal-catalyzed reactions and asymmetric synthesis techniques, have been instrumental in achieving these objectives. These approaches not only enhance efficiency but also allow for greater control over stereochemistry—a critical factor in determining biological activity.

From a mechanistic standpoint, the reactivity of 5-(cyclohex-1-en-1-yl)-1-(propan-2-yl)-1,2,3,6-tetrahydropyridine can be rationalized by examining its electronic distribution and potential interaction sites. The conjugated system formed by the cyclohexene ring and the nitrogen-containing heterocycle may participate in π-stacking interactions or hydrogen bonding with biological targets. Such interactions are often pivotal in modulating receptor affinity and efficacy. Additionally, the presence of an isopropyl group at the 1-position introduces steric bulk that can fine-tune binding properties.

Recent studies have begun to explore the pharmacokinetic profile of derivatives similar to 5-(cyclohex-1-en-1-yl)-1-(propan-2-yl)-1,2,3,6-tetrahydropyridine, aiming to optimize bioavailability and metabolic stability. Techniques such as high-throughput screening (HTS) and structure-based drug design (SBDD) are being employed to identify lead compounds with enhanced pharmacological profiles. The insights gained from these studies are expected to inform future synthetic efforts and guide the development of next-generation therapeutics.

The potential applications of this compound extend beyond traditional small-molecule drugs. Its structural features make it a viable candidate for exploring novel drug delivery systems, such as prodrugs or lipophilic nanoparticles. These formulations could enhance therapeutic efficacy while minimizing side effects—a cornerstone of modern medicine. Furthermore, its compatibility with green chemistry principles suggests that sustainable synthetic routes could be developed without compromising yield or purity.

In conclusion,5-(cyclohex-1-en-1-yl)-1-(propan-2-y l)-1,2,3,6-tetrahydropyridine (CAS No. 2168483 71 2) represents a fascinating molecule with significant untapped potential in pharmaceutical research. Its unique structural attributes and promising pharmacological properties position it as a valuable scaffold for further investigation. As our understanding of molecular interactions continues to evolve,this compound is poised to contribute to advancements in drug discovery and development.